Taxifolin 3-O-beta-D-xylopyranoside
Overview
Description
Health-Promoting Effects of Taxifolin
Taxifolin, also known as dihydroquercetin, is a flavonoid with a wide range of biological activities. It is found in various natural sources such as onion, milk thistle, and certain types of bark. Commercially, it is included in products like Legalon™, Pycnogenol®, and Venoruton®. The compound has demonstrated significant pharmacological potential in managing conditions like inflammation, tumors, microbial infections, oxidative stress, cardiovascular, and liver disorders. Notably, its anti-cancer activity has been highlighted as particularly strong, supported by various in vitro and in vivo models. However, there is a need for more research on its pharmacokinetics, molecular mechanisms, and safety profile to fully develop taxifolin as a drug for human use .
Synthesis Analysis
Scientific Research Applications
Antioxidant and Anti-inflammatory Properties
Taxifolin, a flavonoid found in various plants, exhibits significant antioxidant and anti-inflammatory activities. It's been shown to inhibit oxidative DNA damage and protect against cadmium toxicity in zebrafish embryos, demonstrating its potential as a natural redox scavenger and environmental protectant against heavy metal toxicity (Manigandan et al., 2015). Additionally, its antioxidant activity has been established through various in vitro assays, suggesting its potential as a therapeutic agent for diseases associated with oxidative stress (Topal et al., 2016).
Neuroprotective Effects
Taxifolin demonstrates neuroprotective effects, particularly in the context of cerebral amyloid angiopathy (CAA) and Alzheimer’s disease. It inhibits intracerebral production of amyloid-β, a major factor in these conditions, and has been shown to improve cerebral blood flow and suppress cognitive decline in a mouse model of CAA (Inoue et al., 2019). This positions taxifolin as a promising candidate for the treatment and prevention of neurodegenerative diseases.
Cardiovascular and Metabolic Health
Taxifolin has beneficial effects on cardiovascular and metabolic health. It protects against myocardial ischemia/reperfusion injury by modulating the mitochondrial apoptosis pathway, suggesting a cardioprotective role (Tang et al., 2019). Furthermore, it improves disorders of glucose metabolism and water-salt metabolism in metabolic syndrome rats, highlighting its potential in managing metabolic disorders (Gao et al., 2020).
Anticancer Properties
Taxifolin exhibits significant anticancer properties. It has been found to inhibit breast cancer cell proliferation, migration, and invasion, suggesting its potential as a therapeutic agent in cancer treatment (Li et al., 2019). Additionally, it suppresses the progression of gastric cancer by regulating the AhR/CYP1A1 signaling pathway (Xie et al., 2021).
Bone Health
Taxifolin positively affects bone health, as evidenced by its effects on osteoclastogenesis. It inhibits osteoclast formation and function, suggesting its usefulness in treating osteoclast-related diseases like osteoporosis (Cai et al., 2018).
Mechanism of Action
Target of Action
Taxifolin 3-O-beta-D-xylopyranoside is a flavanone glycoside . It is a natural product of Polygonum, Polygonaceae It is known that flavanone glycosides can interact with a variety of biological targets, including enzymes and receptors, due to their structural diversity .
Mode of Action
Flavanone glycosides, such as this compound, are known to interact with their targets through various mechanisms, including enzyme inhibition, receptor binding, and antioxidant activity .
Biochemical Pathways
Flavanone glycosides are known to influence several biochemical pathways due to their antioxidant properties .
Result of Action
Flavanone glycosides are generally known for their antioxidant properties, which can protect cells from oxidative stress .
Future Directions
Taxifolin has been suggested as an effective therapy for cerebral amyloid angiopathy (CAA). It exhibits anti-oxidative and anti-inflammatory effects, provides protection against advanced glycation end products and mitochondrial damage . It has also been shown to facilitate disassembly, prevent oligomer formation and increase clearance of Aβ in a mouse model of CAA . These results highlight the need for clinical trials on the efficacy and safety of Taxifolin in patients with CAA .
properties
IUPAC Name |
(2R,3R)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,3-dihydrochromen-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20O11/c21-8-4-11(24)14-13(5-8)30-18(7-1-2-9(22)10(23)3-7)19(16(14)27)31-20-17(28)15(26)12(25)6-29-20/h1-5,12,15,17-26,28H,6H2/t12-,15+,17-,18-,19+,20+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKSPRKDZNYSFRL-ARLBNVOWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(O1)OC2C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.